Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate

• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol
• IUPAC Name: ethyl 3-(2-phenoxybutanoylamino)benzoate
• InChI: InChI=1S/C19H21NO4/c1-3-17(24-16-11-6-5-7-12-16)18(21)20-15-10-8-9-14(13-15)19(22)23-4-2/h5-13,17H,3-4H2,1-2H3,(H,20,21)
• InChI Key: AQCCBVYFIRIUPJ-UHFFFAOYSA-N
• SMILES: CCC(C(=O)NC1=CC=CC(=C1)C(=O)OCC)OC2=CC=CC=C2

Description

Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications. This compound is also known as Benzydamine, which is a nonsteroidal anti-inflammatory drug (NSAID) that has been used for the treatment of various inflammatory conditions. However, Instead, this paper will focus on the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate.

Mechanism of Action

The mechanism of action of Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate is not fully understood. However, it has been suggested that this compound inhibits the production of prostaglandins and leukotrienes, which are mediators of inflammation. It has also been suggested that Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate may act as an antioxidant and protect against oxidative stress.
Biochemical and Physiological Effects:
Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate has been shown to exhibit significant biochemical and physiological effects. This compound has been found to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to exhibit antimicrobial activity against various bacterial and fungal strains. Additionally, Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate has been found to protect against oxidative stress and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate has several advantages for lab experiments. This compound is readily available and can be synthesized in large quantities. It has also been extensively studied, and its properties and potential applications are well understood. However, there are also limitations to using Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate in lab experiments. This compound may exhibit toxicity at high doses, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for the research on Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate. One potential area of research is the development of new drug delivery systems that utilize this compound's ability to cross the blood-brain barrier. Another area of research is the investigation of Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate's potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity at high doses.
In conclusion, Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate is a chemical compound that has gained significant attention in the field of scientific research. This compound exhibits anti-inflammatory, analgesic, and antimicrobial properties and has been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. While there are limitations to using Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate in lab experiments, this compound has several advantages and offers several potential future directions for research.

Synthesis Methods

The synthesis of Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate involves the reaction of 3-aminobenzoic acid with 2-phenoxybutyryl chloride in the presence of a base such as triethylamine. The resulting product is then treated with ethyl iodide to obtain the final product, Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate. This synthesis method has been reported in several research articles and is considered reliable.

Scientific Research Applications

Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate has been extensively studied for its potential applications in various scientific research fields. This compound has been found to exhibit anti-inflammatory, analgesic, and antimicrobial properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. Additionally, Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate has been investigated for its potential use in drug delivery systems due to its ability to cross the blood-brain barrier.